Cas no 15451-04-4 (Carbonochloridic acid, 4-(chloromethyl)phenyl ester)

• Product Name: Carbonochloridic acid, 4-(chloromethyl)phenyl ester
• CAS No: 15451-04-4
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 1333796
• PubChem ID: 13434001
• Update Time: 2025-04-20

Carbonochloridic acid, 4-(chloromethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 4-(chloromethyl)phenyl ester
• p-chloromethyl-phenyl chloroformate
• Chlorameisensaeure-α-chlor-p-tolyl-ester
• Monochlor-p-Kresol-chlorkohlensaeureester
• α-Chloro-p-tolylchloroformiat
• α-Chlor-p-cresylchlorformat
• α-Chlor-p-kresylchlorformiat
• SCBNOSPZFLKKSX-UHFFFAOYSA-N
• p-chloromethylphenyl chloroformate
• SCHEMBL2201644
• 15451-04-4
• DTXSID401225435

• Inchi： 1S/C8H6Cl2O2/c9-5-6-1-3-7(4-2-6)12-8(10)11/h1-4H,5H2
• InChI Key： SCBNOSPZFLKKSX-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)OC(=O)Cl

Computed Properties

• Exact Mass: 203.97400
• Monoisotopic Mass: 203.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.16300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides